Cas no 1210312-70-1 (N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,5-dimethylfuran-3-carboxamide
• CAS No: 1210312-70-1
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• CID: 6092099
• PubChem ID: 42490465
• Update Time: 2025-10-20

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,5-dimethylfuran-3-carboxamide
• F5833-4168
• AKOS024521295
• N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2,5-dimethylfuran-3-carboxamide
• VU0522868-1
• 1210312-70-1
• N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2,5-dimethylfuran-3-carboxamide
• SR-01000925336-1
• SR-01000925336
• N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2,5-dimethylfuran-3-carboxamide
• Z226987866

• Inchi： 1S/C16H18N2O4S/c1-11-10-15(12(2)22-11)16(19)17-13-4-6-14(7-5-13)18-8-3-9-23(18,20)21/h4-7,10H,3,8-9H2,1-2H3,(H,17,19)
• InChI Key： NWWKEEBDMMOCMK-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1C=CC(=CC=1)NC(C1C=C(C)OC=1C)=O)(=O)=O

Computed Properties

• Exact Mass: 334.09872823g/mol
• Monoisotopic Mass: 334.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88Ų

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,5-dimethylfuran-3-carboxamide

Professional Introduction to N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,5-dimethylfuran-3-carboxamide (CAS No. 1210312-70-1)

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,5-dimethylfuran-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1210312-70-1, represents a unique molecular architecture that combines a phenyl ring with a furan moiety, both of which are functionalized through a thiazolidine derivative. The presence of multiple heterocyclic systems within its structure imparts distinct chemical properties and reactivity patterns, making it a subject of extensive research and development.

The structural framework of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,5-dimethylfuran-3-carboxamide is characterized by the integration of a thiazolidine core, which is known for its stability and versatility in medicinal chemistry. The dioxo group attached to the thiazolidine ring enhances the electrophilic nature of the molecule, facilitating various chemical transformations. This feature has been exploited in synthetic methodologies to develop novel intermediates for drug discovery.

In recent years, the compound has been explored as a potential scaffold for the development of bioactive molecules. The phenyl-furan system is particularly interesting due to its ability to interact with biological targets through hydrophobic and π-stacking interactions. Such interactions are crucial in designing molecules with enhanced binding affinity and selectivity. The dimethyl substitution on the furan ring further modulates the electronic properties of the molecule, influencing its pharmacokinetic behavior.

Recent studies have highlighted the role of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,5-dimethylfuran-3-carboxamide in the development of novel therapeutic agents. Researchers have demonstrated its efficacy in modulating enzyme activity and receptor binding affinity. For instance, modifications to the thiazolidine ring have been shown to enhance the inhibitory effects on certain kinases and proteases, which are implicated in various diseases. These findings underscore the compound's potential as a lead structure in drug discovery programs.

The synthesis of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,5-dimethylfuran-3-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriate precursors followed by functional group transformations. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently.

The pharmacological profile of this compound has been investigated through both in vitro and in vivo studies. In vitro assays have revealed promising interactions with target proteins, suggesting its potential as an inhibitor or modulator. In vivo studies have further corroborated these findings by demonstrating favorable pharmacokinetic properties and reduced toxicity profiles. These results are crucial for advancing the compound into clinical trials and evaluating its therapeutic potential.

The versatility of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,5-dimethylfuran-3-carboxamide extends beyond its applications in drug discovery. It serves as a valuable building block for synthesizing more complex molecules with tailored properties. The ability to modify different parts of its structure allows chemists to explore diverse chemical space and identify novel bioactive entities.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its synthetic routes and expanding its applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area. The integration of computational chemistry and high-throughput screening technologies will further enhance the efficiency of discovering new derivatives with improved pharmacological profiles.

In conclusion, N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-y)phenyl-2,5-dimethylfuran-3-carboxamide (CAS No.1210312-70-1) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.